Cas no 821801-03-0 (Dodecanoic acid, 2,2-difluoro-3-hydroxy-)

• Product name: Dodecanoic acid, 2,2-difluoro-3-hydroxy-
• CAS No: 821801-03-0
• MF: C₁₂H₂₂F₂O₃
• MW: 252.298091411591
• CID: 696223
• PubChem ID: 21574298

Dodecanoic acid, 2,2-difluoro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2,2-difluoro-3-hydroxy-
• 2,2-difluoro-3-hydroxydodecanoic acid
• DTXSID20615973
• 821801-03-0

• Inchi： InChI=1S/C12H22F2O3/c1-2-3-4-5-6-7-8-9-10(15)12(13,14)11(16)17/h10,15H,2-9H2,1H3,(H,16,17)
• InChI Key： QHVFYJKNZHKENP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(C(C(=O)O)(F)F)O

Computed Properties

• Exact Mass: 252.15370088g/mol
• Monoisotopic Mass: 252.15370088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 4.3